N-(3,5-dimethoxyphenyl)acrylamide
Overview
Description
N-(3,5-dimethoxyphenyl)acrylamide, also known as DMAA, is a chemical compound that belongs to the class of amides. It has been used in various scientific research applications due to its unique properties. DMAA is a potent inhibitor of the enzyme protein kinase C (PKC), which is involved in several cellular processes.
Scientific Research Applications
Tissue Engineering and Biomedical Applications
One of the prominent applications of acrylamide derivatives, like N-(3,5-dimethoxyphenyl)acrylamide, is in the field of tissue engineering. Galperin, Long, and Ratner (2010) developed thermoresponsive poly(N-isopropyl acrylamide)-based scaffolds with controlled porosity, ideal for tissue engineering applications. These scaffolds demonstrated degradability, controlled pore size, and high biocompatibility, making them suitable for cell growth and tissue integration (Galperin, Long & Ratner, 2010).
Bioengineering and Biological Cell Detachment
Acrylamide substrates, particularly poly(N-isopropyl acrylamide) (pNIPAM), have been extensively used in bioengineering for the nondestructive release of biological cells and proteins. Cooperstein and Canavan (2010) reviewed the application of pNIPAM substrates in various areas, such as the study of the extracellular matrix, cell sheet engineering, and the manipulation of individual cells (Cooperstein & Canavan, 2010).
Asymmetric Polymerization for Material Synthesis
The asymmetric polymerization of N,N-disubstituted acrylamides has been explored for material synthesis. Okamoto, Adachi, Shohi, and Yuki (1981) investigated the asymmetric polymerization of eleven N,N-disubstituted acrylamides, obtaining optically active poly(N,N-disubstituted acrylamide)s. This method is significant for creating polymers with specific structural and functional properties (Okamoto et al., 1981).
Environmental and Health Safety Studies
Understanding the environmental fate and health safety of acrylamide compounds is essential. Friedman (2003) conducted a comprehensive review of the chemistry, biochemistry, metabolism, pharmacology, and toxicology of acrylamide. This research is crucial for assessing the safety and environmental impact of acrylamide derivatives in various applications (Friedman, 2003).
Polymerization and Material Science
The controlled polymerization of acrylamide derivatives is vital for material science applications. Convertine, Ayres, Scales, Lowe, and McCormick (2004) reported on the room-temperature RAFT polymerization of N-isopropylacrylamide, which is key in developing thermoresponsive polymers for drug delivery systems (Convertine et al., 2004).
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-4-11(13)12-8-5-9(14-2)7-10(6-8)15-3/h4-7H,1H2,2-3H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOPYVIUYYYYHTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)C=C)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001288502 |
Source
|
| Record name | N-(3,5-Dimethoxyphenyl)-2-propenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001288502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
114859-50-6 |
Source
|
| Record name | N-(3,5-Dimethoxyphenyl)-2-propenamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=114859-50-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(3,5-Dimethoxyphenyl)-2-propenamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001288502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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